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Compound of Interest

Compound Name: Calcium oxoacetate

CAS No.: 2990-19-4

Cat. No.: B12686953

Get Quote

Chemical Profile and Structural Characteristics
Calcium oxoacetate is the calcium salt of glyoxylic acid. Glyoxylic acid itself is a highly

reactive bifunctional molecule containing both an aldehyde and a carboxylic acid group, making

it a versatile reagent in fine chemical synthesis[1]. When complexed with calcium, it forms a

salt with the molecular formula2 (or Ca(C2HO3)2) and a molecular weight of 186.13 g/mol [2].

In aqueous environments, the salt typically crystallizes as a stable monohydrate or

hemihydrate[3]. It is well-documented that calcium oxoacetate exists in two primary

polymorphic states: a stable, hard crystalline form (often presenting as fine needles or single

prisms) and a gelatinous, unstable form that occurs during rapid precipitation[4].

Solubility Thermodynamics and Kinetics
Unlike alkali metal glyoxylates (e.g., sodium glyoxylate, which boasts a solubility of ~17%),

calcium oxoacetate exhibits remarkably 5[5].

Causality of Solubility Behavior: The limited solubility of calcium oxoacetate is dictated by the

high lattice energy of the calcium-oxoacetate ionic interactions, which outcompetes the

hydration enthalpy of the constituent ions. The dissolution process is highly endothermic. At
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ambient temperatures (23 °C), the solubility of the hemihydrate is approximately 0.7% by mass

(7.0 g/L)[3][6]. Increasing the temperature to 100 °C increases solubility to approximately 2.5%

[4].

A unique kinetic feature of this salt is its tendency to form supersaturated solutions. Hot

saturated solutions can remain supersaturated for extended periods when cooled to room

temperature, with the excess dissolved salt crystallizing out very slowly[4].

Table 1: Temperature-Dependent Aqueous Solubility of Calcium Oxoacetate

Temperature (°C) Solubility (Mass %)
Solubility Ratio
(Salt:Water)

Reference Source

8 °C ~0.56% 1 : 177 4[4]

23 °C ~0.70% (7.0 g/L) 1 : 142 6[6]

100 °C ~2.50% 1 : 40 4[4]

Stability and Thermal Degradation Pathways
The stability of calcium oxoacetate is highly dependent on its physical state and thermal

environment.

Solid-State Stability: In its crystalline form, calcium oxoacetate is one of the most stable

glyoxylate salts. It retains its water of crystallization up to 120 °C without significant mass loss.

However, at temperatures exceeding 120 °C, thermal decomposition accelerates rapidly[7].

Aqueous Degradation (Disproportionation): In aqueous solutions, especially at elevated

temperatures, calcium oxoacetate undergoes a Cannizzaro-type disproportionation reaction.

Boiling a solution of calcium oxoacetate results in partial decomposition (approximately 0.5%)

into7[7][8]. The aldehyde group of one glyoxylate molecule is oxidized to an oxalate, while

another is reduced to a glycolate. This explains why boiling solutions of calcium glyoxylate

often yield a small, insoluble residue of calcium oxalate[7].
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Disproportionation pathway of calcium oxoacetate into oxalate and glycolate under thermal

stress.

Experimental Protocols: Self-Validating Systems
To ensure high-fidelity data in drug development and chemical engineering, the synthesis and

solubility determination of calcium oxoacetate must be strictly controlled. The following

protocols are designed as self-validating systems, where the purity of the intermediate dictates

the success of the subsequent analytical steps.

Protocol 1: Synthesis and Isolation of High-Purity Calcium Oxoacetate Objective: Synthesize

the crystalline hemihydrate form while avoiding the gelatinous polymorph.

Reagent Preparation: Prepare a 50% aqueous solution of high-purity glyoxylic acid[8].

Controlled Addition: Slowly add a stoichiometric equivalent of a calcium source (e.g., 0.2%

aqueous calcium hydroxide or a 50% calcium chloride solution) dropwise over 1.5 hours at

room temperature (20–25 °C) under constant agitation (300 rpm)[6][8]. Causality: Rapid

addition causes localized supersaturation, which forces the mixture to turn into an unstable

jelly-like mass. Slow addition ensures proper nucleation of the hard crystalline phase[4].
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Maturation: Allow the reaction mixture to stir for an additional 2 hours post-addition to ensure

complete crystal lattice formation[6].

Filtration and Washing: Filter the resulting white precipitate under vacuum. Wash with

distilled water to remove unreacted, highly soluble by-products (e.g., calcium chloride or

unreacted glyoxylic acid).

Drying: Vacuum-dry the powder at 50 °C to a constant mass[6]. Causality: Drying at 50 °C

removes surface moisture without triggering thermal dehydration of the structural water or

initiating thermal degradation[6].

Protocol 2: Isothermal Solubility Determination Objective: Accurately measure the aqueous

solubility limit at 23 °C.

Saturation: Add an excess of the synthesized calcium oxoacetate (e.g., 10 g) to 250 mL of

distilled water in a jacketed reactor maintained precisely at 23.0 ± 0.1 °C[8].

Equilibration: Agitate the suspension for 48 hours. Causality: Because calcium oxoacetate
can form supersaturated solutions and dissolves slowly, extended equilibration ensures true

thermodynamic saturation rather than kinetic pseudo-saturation[4].

Sampling: Extract a 5 mL aliquot using a syringe equipped with a 0.22 µm PTFE filter.

Quantification: Analyze the filtrate via High-Performance Liquid Chromatography (HPLC)

using a UV detector (typically at 210 nm) or via complexometric titration for calcium ions

(using EDTA and a murexide indicator)[8][9].
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Workflow for the controlled synthesis and isothermal solubility determination of calcium
oxoacetate.

Implications in Drug Development and Pathology
Understanding the solubility and stability of calcium oxoacetate is paramount in the study of

primary hyperoxaluria. In human metabolism, glyoxylate is the main precursor to oxalate. When

enzymes like alanine:glyoxylate aminotransferase (AGT) are deficient, glyoxylate accumulates

and is oxidized to oxalate by lactate dehydrogenase (LDH)[10].
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Because calcium oxalate is orders of magnitude less soluble than calcium glyoxylate (0.67

mg/dL vs. ~700 mg/dL), it precipitates in the kidneys, causing severe nephropathy[10]. Modern

therapeutic strategies in drug development often aim to inhibit LDH, thereby shifting the

metabolic equilibrium back toward the much more 10, preventing renal failure[10].

References
"Glyoxylic Acid via Glycolic Acid Oxidation (Questions)" - Sciencemadness Discussion
Board.
"y of Glyoxylic Acid" - Internet Archive Scholar.
"(PDF) Glyoxylic Acid Separation from Products of Glyoxal Oxidation in the Form of its
Calcium Salt" - ResearchGate.
"Glyoxylic acid: Application, Production and Isolation" - ChemicalBook.
"Calcium glyoxylate | C4H2CaO6 | CID 21149319" - PubChem - NIH.
"Synthesis of Glyoxylic Acid by Glyoxal Oxidation in The Presence of HCL" - Scribd.
"Nephropathy in dietary hyperoxaluria: A potentially preventable acute or chronic kidney
disease" - PMC.
"JP5406643B2 - Method for producing metal salt of α-oxocarboxylic acid" - Google Patents.
"JP2011084738A - Glyoxylate salt composition, resin composition containing the same, and
cross-linked polymer of the same" - Google Patents.
"(PDF) Exchange Reactions Control for Selective Separation of Glyoxylic Acid in
Technological Mixtures of Glyoxal Oxidation" - ResearchGate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Glyoxylic acid: Application, Production and Isolation_Chemicalbook [chemicalbook.com]

2. Calcium glyoxylate | C4H2CaO6 | CID 21149319 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Sciencemadness Discussion Board - Glyoxylic Acid via Glycolic Acid Oxidation
(Questions) - Powered by XMB 1.9.11 [sciencemadness.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4220346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4220346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4220346/
https://www.benchchem.com/product/b12686953?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/article/glyoxylic-acid-application-production-and-isolation.htm
https://pubchem.ncbi.nlm.nih.gov/compound/21149319
https://www.researchgate.net/publication/276367331_Glyoxylic_Acid_Separation_from_Products_of_Glyoxal_Oxidation_in_the_Form_of_its_Calcium_Salt
https://www.sciencemadness.org/whisper/viewthread.php?tid=2986
https://www.sciencemadness.org/whisper/viewthread.php?tid=2986
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. JP2011084738A - Glyoxylate salt composition, resin composition containing the same,
and cross-linked polymer of the same - Google Patents [patents.google.com]

6. JP5406643B2 - Method for producing metal salt of Î±-oxocarboxylic acid - Google Patents
[patents.google.com]

7. ia600805.us.archive.org [ia600805.us.archive.org]

8. scribd.com [scribd.com]

9. researchgate.net [researchgate.net]

10. Nephropathy in dietary hyperoxaluria: A potentially preventable acute or chronic kidney
disease - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Calcium oxoacetate solubility and stability data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12686953/docs#calcium-oxoacetate-solubility-and-
stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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